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Introduction

2-Butylbenzofuran is an aromatic organic compound that belongs to the benzofuran class of

heterocycles. It is characterized by a benzene ring fused to a furan ring, with a butyl group

substituted at the second position of the furan ring. This compound is of significant interest in

the pharmaceutical industry as it serves as a crucial intermediate in the synthesis of various

medicinal compounds.[1][2][3] Notably, it is a key building block in the production of

Amiodarone, a potent antiarrhythmic agent used to treat life-threatening cardiac arrhythmias.[4]

[5] Benzofuran derivatives, in general, are recognized for a wide range of biological activities,

including antimicrobial, anticancer, and anti-inflammatory properties.[5][6][7][8] This guide

provides a comprehensive overview of the core physicochemical properties of 2-
Butylbenzofuran, detailed experimental protocols for their determination, and visualizations of

its role in synthesis and experimental workflows.

Physicochemical Properties of 2-Butylbenzofuran
The fundamental physical and chemical characteristics of 2-Butylbenzofuran are summarized

in the table below. These properties are essential for its handling, application in synthetic

chemistry, and for quality control purposes.
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Property Value

Molecular Formula C₁₂H₁₄O

Molecular Weight 174.24 g/mol [4]

Appearance Liquid[9]

Boiling Point 129°C at 15 mmHg (2.0 kPa)[9]

Relative Density 0.987[9]

Refractive Index 1.5330[9]

Flash Point 101°C[9]

Solubility

Insoluble in water; Soluble in organic solvents

like acetone and sparingly soluble in methanol.

[10]

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of 2-Butylbenzofuran.

Determination of Boiling Point (Thiele Tube Method)
The boiling point is a critical physical constant for liquid compounds. The Thiele tube method is

a convenient approach for its determination using a small sample size.[11]

Apparatus and Reagents:

Thiele tube

Thermometer (0-200°C)

Capillary tube (sealed at one end)

Small test tube

Rubber band or thread
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Heating source (e.g., Bunsen burner)

High-boiling point oil (e.g., mineral oil)

Sample of 2-Butylbenzofuran

Procedure:

A small amount (a few milliliters) of 2-Butylbenzofuran is placed into the small test tube.[12]

[13]

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.[14]

The test tube is securely attached to a thermometer using a rubber band or thread.[11][14]

The assembly is then placed into a Thiele tube containing a high-boiling point oil, ensuring

the sample is immersed in the oil bath.[11]

The side arm of the Thiele tube is gently heated, allowing for uniform temperature distribution

via convection currents.[14]

As the temperature rises, a stream of bubbles will begin to emerge from the open end of the

capillary tube.[11]

Heating is continued until a continuous and rapid stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[13][14] This temperature is recorded.

Determination of Density
The density of a liquid is its mass per unit volume and is an important characteristic property.

[15]

Apparatus and Reagents:
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Graduated cylinder (e.g., 10 mL or 25 mL)[15]

Analytical balance[15]

Thermometer

Sample of 2-Butylbenzofuran

Procedure:

An empty, clean, and dry graduated cylinder is weighed on an analytical balance, and its

mass is recorded.[15][16]

A specific volume of 2-Butylbenzofuran (e.g., 10 mL) is carefully added to the graduated

cylinder. The volume is recorded to the nearest 0.1 mL.[15]

The graduated cylinder containing the 2-Butylbenzofuran is reweighed, and the combined

mass is recorded.[15][17]

The temperature of the liquid is measured and recorded.[15]

The mass of the 2-Butylbenzofuran is calculated by subtracting the mass of the empty

graduated cylinder from the combined mass.

The density is then calculated using the formula: Density = Mass / Volume.[16]

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Apparatus and Reagents:

Test tubes

Vortex mixer or shaker

Pipettes

Sample of 2-Butylbenzofuran
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Various solvents (e.g., water, ethanol, acetone, dimethyl sulfoxide (DMSO))

Procedure:

A small, measured amount of 2-Butylbenzofuran (e.g., 25 mg or 0.05 mL) is placed into a

test tube.[18]

A small volume of the chosen solvent (e.g., 0.75 mL of water) is added to the test tube in

portions.[18]

After each addition, the test tube is vigorously shaken or vortexed to facilitate dissolution.[18]

The mixture is visually inspected for clarity. A clear solution indicates that the compound has

dissolved. The presence of cloudiness or a precipitate indicates insolubility or partial

solubility.[19]

The process is repeated with different solvents to determine the solubility profile of 2-
Butylbenzofuran. For sparingly soluble compounds, gentle heating can be applied to aid

dissolution, followed by cooling to the test temperature to check for precipitation.[20]

Visualizations
Logical Relationship: Synthesis of Amiodarone
2-Butylbenzofuran is a pivotal precursor in the multi-step synthesis of Amiodarone. The

following diagram illustrates a simplified pathway highlighting the role of 2-Butylbenzofuran.
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Caption: Simplified synthesis pathway of Amiodarone from 2-Butylbenzofuran.
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Experimental Workflow: Physicochemical Property
Determination
The following diagram outlines a general workflow for the experimental determination of the

physicochemical properties of a liquid compound like 2-Butylbenzofuran.
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Caption: General workflow for determining physicochemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1266229?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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